N-(4-fluorophenyl)-2-((4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-naphthalen-1-yl-3-oxopyrazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H16FN3O2S/c23-16-8-10-17(11-9-16)25-20(27)14-29-21-22(28)26(13-12-24-21)19-7-3-5-15-4-1-2-6-18(15)19/h1-13H,14H2,(H,25,27)
• InChI Key: BOJIFGDSVSKBFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C=CN=C(C3=O)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H16FN3O2S
• Molecular Weight: 405.4 g/mol

Description

N-(4-fluorophenyl)-2-((4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H16FN3O2S and its molecular weight is 405.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Pharmacological Potential

The computational and pharmacological potential of related heterocyclic derivatives, including N-(4-fluorophenyl)-2-((4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide, has been explored. These compounds demonstrate potential in targeting epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX). Studies show their effectiveness in tumor inhibition, free radical scavenging, and possessing analgesic and anti-inflammatory properties (Faheem, 2018).

Anti-HIV Activity

Research on this compound and similar compounds has shown significant promise in inhibiting HIV-1 and HIV-2 replication in MT-4 cells. This suggests their potential as leads in antiviral agent development (Hamad et al., 2010).

Synthesis and Structural Analysis

The synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl]acetamide derivatives, related to this compound, has been reported. These compounds have been structurally characterized, indicating their potential for further pharmacological evaluation (Yang Jing, 2010).

Anti-Inflammatory Activity

Research on derivatives of this compound has shown significant anti-inflammatory activity, suggesting their application in treating inflammatory conditions (Sunder & Maleraju, 2013).

Optoelectronic Applications

Novel heterocyclic compounds, including derivatives of this compound, have been synthesized and characterized for their potential in optoelectronic applications. Their blue and green emissive properties are particularly promising for use in optical materials (Ramkumar & Kannan, 2015).